Cas no 84227-70-3 ({4-(diethylamino)methylphenyl}methanamine)

• Product Name: {4-(diethylamino)methylphenyl}methanamine
• CAS No: 84227-70-3
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 727082
• PubChem ID: 7130831
• Update Time: 2025-11-02

{4-(diethylamino)methylphenyl}methanamine Chemical and Physical Properties

Names and Identifiers

• N-(4-(Aminomethyl)benzyl)-N-ethylethanamine
• 1,4-Benzenedimethanamine,N1,N1-diethyl-
• N-[[4-(aminomethyl)phenyl]methyl]-N-ethylethanamine
• N-[4-(AMINOMETHYL)BENZYL]-N,N-DIETHYLAMINE
• BS-25886
• CS-0213078
• 4-diethylaminomethyl-benzylamine
• N1,N1-Diethyl-1,4-benzenedimethanamine
• SCHEMBL4371629
• {4-[(diethylamino)methyl]phenyl}methanamine
• EN300-14490
• UYVJKNXIPRXTID-UHFFFAOYSA-N
• MFCD07343995
• (4-aminomethyl-benzyl)-diethyl-amine
• (4-Aminomethylbenzyl)diethylamine dihydrochloride
• AKOS000264621
• DTXSID20427871
• 84227-70-3
• (4-Aminomethylbenzyl)diethylamine
• {4-(diethylamino)methylphenyl}methanamine

• MDL： MFCD07343995
• Inchi： 1S/C12H20N2/c1-3-14(4-2)10-12-7-5-11(9-13)6-8-12/h5-8H,3-4,9-10,13H2,1-2H3
• InChI Key： UYVJKNXIPRXTID-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CC1C=CC(CN)=CC=1

Computed Properties

• Exact Mass: 194.178299
• Monoisotopic Mass: 194.178299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.1
• XLogP3: 1.3

Experimental Properties

• Density: 0.966
• Boiling Point: 277.1°C at 760 mmHg
• Flash Point: 114°C
• Refractive Index: 1.534

Additional information on {4-(diethylamino)methylphenyl}methanamine

Comprehensive Guide to {4-(diethylamino)methylphenyl}methanamine (CAS No. 84227-70-3): Properties, Applications, and Market Insights

{4-(diethylamino)methylphenyl}methanamine (CAS No. 84227-70-3) is a specialized amine derivative with significant applications in pharmaceutical research, material science, and organic synthesis. This compound, characterized by its diethylamino and phenylmethanamine functional groups, has garnered attention for its unique chemical properties and versatility. In this article, we delve into its molecular structure, key applications, and emerging trends in the chemical industry.

The molecular formula of {4-(diethylamino)methylphenyl}methanamine is C₁₂H₂₀N₂, with a molecular weight of 192.30 g/mol. Its structure features a benzylamine core substituted with a diethylamino group at the para position, enhancing its reactivity and solubility in organic solvents. Researchers often explore its potential as a building block for drug discovery and catalysis, owing to its ability to form stable intermediates.

One of the most prominent applications of {4-(diethylamino)methylphenyl}methanamine is in the development of pharmaceutical intermediates. Its structural motif is frequently utilized in the synthesis of antihistamines, CNS-active compounds, and ligands for metal complexes. Recent studies highlight its role in designing fluorescence probes for biological imaging, a hot topic in biomedical research. This aligns with the growing demand for non-invasive diagnostic tools in healthcare.

From an industrial perspective, {4-(diethylamino)methylphenyl}methanamine is valued for its role in polymer chemistry. It serves as a crosslinking agent and modifier in epoxy resins and polyurethanes, improving mechanical properties and thermal stability. With the rise of sustainable materials, researchers are investigating its potential in green chemistry applications, such as biodegradable polymers—a trending topic in environmental science.

The market for {4-(diethylamino)methylphenyl}methanamine is expanding, driven by its multifunctional utility. Key players in the fine chemicals sector are investing in scalable synthesis methods to meet demand from pharmaceutical and advanced materials industries. Analytical techniques like HPLC and NMR are critical for quality control, ensuring high purity (>98%) for research-grade applications.

Safety and handling of {4-(diethylamino)methylphenyl}methanamine follow standard laboratory protocols. While not classified as hazardous under major regulatory frameworks, proper storage in cool, dry conditions is recommended to maintain stability. Its compatibility with common organic solvents (e.g., DMSO, ethanol) makes it convenient for experimental workflows.

Looking ahead, innovations in catalytic amination and flow chemistry could revolutionize the production of {4-(diethylamino)methylphenyl}methanamine. As industries prioritize cost-effective and eco-friendly synthesis routes, this compound may see increased adoption in next-generation materials and therapeutic agents.

In summary, {4-(diethylamino)methylphenyl}methanamine (CAS No. 84227-70-3) exemplifies the intersection of chemical innovation and industrial applicability. Its diverse roles—from drug development to smart materials—position it as a compound of enduring relevance in scientific and commercial spheres.